N1-(3-chloro-2-methylphenyl)-N2-(3-methoxybenzyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[(3-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C17H17ClN2O3/c1-11-14(18)7-4-8-15(11)20-17(22)16(21)19-10-12-5-3-6-13(9-12)23-2/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: ITAGJMRVKBOPJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC(=CC=C2)OC
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

N1-(3-chloro-2-methylphenyl)-N2-(3-methoxybenzyl)oxalamide, also known as CMBO, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CMBO belongs to the class of oxalamide compounds and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Polymer Applications and DNA Interactions

A study by Sobolčiak et al. (2013) details the synthesis and characterization of a cationic polymer that can switch from a toxic to a non-toxic character upon light irradiation. This polymer demonstrates interactions with DNA and bacterial cells, suggesting potential applications in controlled drug release and antimicrobial surfaces (Sobolčiak et al., 2013).

Reactivity and Catalysis

Research by Braun et al. (2012) on the reactivity of an oxalamide-based carbene highlights its potential in organic synthesis, including cyclopropanation reactions and interactions with elemental selenium. This study points towards applications in catalysis and the synthesis of complex organic molecules (Braun et al., 2012).

Structural and Hydrogen Bonding Studies

Martínez-Martínez et al. (1998) focused on the synthesis and structural investigation of oxamide derivatives, revealing the importance of intramolecular hydrogen bonding. This structural insight can be crucial for designing compounds with specific physical and chemical properties, such as improved solubility or stability (Martínez-Martínez et al., 1998).

Synthetic Methodologies

Mamedov et al. (2016) developed a novel synthetic approach to di- and mono-oxalamides, providing a new pathway for the synthesis of anthranilic acid derivatives and oxalamides. This methodology could be applied to the synthesis of compounds similar to N1-(3-chloro-2-methylphenyl)-N2-(3-methoxybenzyl)oxalamide, offering operational simplicity and high yields (Mamedov et al., 2016).

Crystal Structure Analysis

Zhang et al. (2008) reported the crystal structure of N,N'-bis(4-hydroxy-3-methoxybenzyl)oxalamide, showcasing the importance of structural analysis in understanding the properties and potential applications of such compounds. This analysis can guide the design of new materials and pharmaceuticals by highlighting key structural features (Zhang et al., 2008).